Cas no 81454-02-6 (4-Oxo-4-1-(phenylsulfonyl)-1H-pyrrol-3-ylbutanoic Acid)

• Product Name: 4-Oxo-4-1-(phenylsulfonyl)-1H-pyrrol-3-ylbutanoic Acid
• CAS No: 81454-02-6
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• MDL: MFCD03791247
• CID: 986768
• PubChem ID: 2764521
• Update Time: 2025-04-20

4-Oxo-4-1-(phenylsulfonyl)-1H-pyrrol-3-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-[1-(phenylsulfonyl)-1h-pyrrol-3-yl]butanoic acid
• 4-[1-(benzenesulfonyl)pyrrol-3-yl]-4-oxobutanoic acid
• 4-OXO-4-[1-(PHENYLSULFONYL)-1H-PYRROL-3-YL]-BUTANOIC ACID
• 4-[(N-phenylsulfonyl)pyrrol-3-yl]-4-oxobutyric acid
• 4-<1-(Phenylsulfonyl)-3-pyrrolyl>-4-oxobutyric acid
• oxophenylsulfonylpyrrolylbutanoicacid
• DTXSID70377478
• MFCD03791247
• 4-[1-(benzenesulfonyl)-1H-pyrrol-3-yl]-4-oxobutanoic acid
• 4-Oxo-4-(1-(phenylsulfonyl)-1H-pyrrol-3-yl)butanoic acid
• 9R-0053
• SB62707
• J-515906
• 81454-02-6
• CS-0366800
• 4-OXO-4-[1-(PHENYLSULFONYL)-1H-PYRROL-3-YL]BUTANOICACID
• AKOS005071309
• FT-0680737
• 4-Oxo-4-(1-(phenylsulfonyl)-1H-pyrrol-3-yl)butanoicacid
• 4-Oxo-4-1-(phenylsulfonyl)-1H-pyrrol-3-ylbutanoic Acid

• MDL： MFCD03791247
• Inchi： 1S/C14H13NO5S/c16-13(6-7-14(17)18)11-8-9-15(10-11)21(19,20)12-4-2-1-3-5-12/h1-5,8-10H,6-7H2,(H,17,18)
• InChI Key： VNZRUVRYEKLZAR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC(C(CCC(=O)O)=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 307.05100
• Monoisotopic Mass: 306.043618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 1

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 124-127°C
• Boiling Point: 576.9±56.0 °C at 760 mmHg
• Flash Point: 302.7±31.8 °C
• PSA: 101.82000
• LogP: 2.85340
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4-Oxo-4-1-(phenylsulfonyl)-1H-pyrrol-3-ylbutanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides